Cas no 1307089-56-0 (2-(1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-2-yl)ethan-1-ol)

• Product Name: 2-(1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-2-yl)ethan-1-ol
• CAS No: 1307089-56-0
• MF: C₁₃H₁₉N₅O
• MW: 261.322861909866
• CID: 4587301
• PubChem ID: 60710781
• Update Time: 2025-08-04

2-(1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-2-yl)ethan-1-ol
• 2-(1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-2-yl)ethan-1-ol

• Inchi： 1S/C13H19N5O/c1-17-12-11(8-16-17)13(15-9-14-12)18-6-3-2-4-10(18)5-7-19/h8-10,19H,2-7H2,1H3
• InChI Key： FEAWBAXVSKGXJI-UHFFFAOYSA-N
• SMILES： N1(C2N=CN=C3N(C)N=CC3=2)CCCCC1CCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 2-(1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidin-2-yl)ethan-1-ol

Introduction to 2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-2-yl)ethan-1-ol (CAS No. 1307089-56-0)

2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-2-yl)ethan-1-ol, with the CAS number 1307089-56-0, is a promising compound in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyrimidines, which have garnered significant attention due to their diverse biological activities and therapeutic potential. In this comprehensive introduction, we will delve into the chemical structure, synthesis, biological properties, and potential applications of this compound.

The chemical structure of 2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-2-yl)ethan-1-ol is characterized by a central pyrazolopyrimidine core linked to a piperidine ring and an ethanolic group. The presence of these functional groups imparts unique properties to the molecule, making it a valuable candidate for various pharmacological studies. The pyrazolopyrimidine moiety is known for its ability to interact with specific biological targets, such as kinases and receptors, which are crucial in many disease pathways.

The synthesis of 2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-2-yl)ethan-1-ol typically involves multi-step processes that include the formation of the pyrazolopyrimidine core and subsequent functionalization steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel one-pot synthesis approach that significantly reduced the number of steps and improved the overall yield.

In terms of biological properties, 2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-2-yl)ethan-1-ol has shown promising activity as a selective inhibitor of certain kinases. Kinases are enzymes that play a critical role in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound effectively inhibited the activity of cyclin-dependent kinase 4 (CDK4), a key regulator of cell cycle progression. This inhibition led to reduced proliferation and increased apoptosis in cancer cells, highlighting its potential as an anticancer agent.

Beyond its anticancer properties, 2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-2-yl)ethan-1-ol has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation and tissue damage. A preclinical study conducted in 2023 showed that this compound reduced inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic option for managing inflammatory conditions.

The pharmacokinetic profile of 2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-2-y l)ethan - 1 - ol is another important aspect to consider for its development as a drug candidate. Studies have shown that it exhibits favorable oral bioavailability and metabolic stability, which are crucial for ensuring effective drug delivery and sustained therapeutic effects. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-(1-{1-methyl - 1H - pyrazolo [3 , 4 - d ] pyrimidin - 4 - yl } piperidin - 2 - yl ) ethan - 1 - ol. Early results from Phase I trials have been encouraging, with the compound demonstrating good tolerability and promising antitumor activity in patients with advanced solid tumors. These findings have paved the way for more advanced clinical trials to explore its potential as a treatment for various cancers.

In conclusion, 2-(1-{1-methyl - 1H - pyrazolo [3 , 4 - d ] pyrimidin - 4 - yl } piperidin - 2 - yl ) ethan - 1 - ol (CAS No . 1307089 - 56 - 0) is a highly promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, selective kinase inhibition properties, anti-inflammatory effects, favorable pharmacokinetic profile, and positive early clinical results make it an exciting candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in the treatment of various diseases.